Cas no 15286-11-0 (Phosphonic acid,P-(2-methylphenyl)-, diethyl ester)
15286-11-0 structure
Product Name:Phosphonic acid,P-(2-methylphenyl)-, diethyl ester
CAS No:15286-11-0
MF:C11H17O3P
MW:228.224644422531
CID:120894
PubChem ID:206739
Update Time:2025-04-18
Phosphonic acid,P-(2-methylphenyl)-, diethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Phosphonic acid,P-(2-methylphenyl)-, diethyl ester
- O-TOLYL-PHOSPHONIC ACID DIETHYL ESTER
- 2-Methylphenylphosphonic acid diethyl ester
- 2-Tolylphosphonsaeurediethylester
- diethyl 2-methylphenylphosphonate
- diethyl 2-tolylphosphonate
- Diethyl o-tolylphosphonate
- o-diethylphosphonotoluene
- 1-diethoxyphosphoryl-2-methylbenzene
- MFCD00015668
- 28652-46-2
- Phosphonic acid, tolyl-, diethyl ester
- FT-0761619
- DTXSID90182809
- AKOS030229705
- 15286-11-0
- SY311370
- XKEVSSUXQVVUNO-UHFFFAOYSA-N
- SCHEMBL3890445
- Diethyl 2-Methylphenyl phosphonate
- 1-diethoxyphosphoryl-2-methyl-benzene
- Tolylphosphonic acid diethyl ester
-
- Inchi: 1S/C11H17O3P/c1-4-13-15(12,14-5-2)11-9-7-6-8-10(11)3/h6-9H,4-5H2,1-3H3
- InChI Key: XKEVSSUXQVVUNO-UHFFFAOYSA-N
- SMILES: P(C1C=CC=CC=1C)(=O)(OCC)OCC
Computed Properties
- Exact Mass: 228.09200
- Monoisotopic Mass: 228.092
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- Density: 1.08
- Boiling Point: 303.3°Cat760mmHg
- Flash Point: 151.1°C
- Refractive Index: 1.483
- PSA: 45.34000
- LogP: 2.88640
Phosphonic acid,P-(2-methylphenyl)-, diethyl ester Related Literature
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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